Cas no 400825-71-0 ({4-(4-Bromobenzyl)oxyphenyl}methanol)

• Product Name: {4-(4-Bromobenzyl)oxyphenyl}methanol
• CAS No: 400825-71-0
• MF: C₁₄H₁₃BrO₂
• MW: 293.155823469162
• MDL: MFCD02091004
• CID: 840870
• PubChem ID: 737492
• Update Time: 2025-04-19

{4-(4-Bromobenzyl)oxyphenyl}methanol Chemical and Physical Properties

Names and Identifiers

• (4-((4-Bromobenzyl)oxy)phenyl)methanol
• (4-(4-bromobenzyloxy)phenyl)methanol
• {4-[(4-Bromobenzyl)oxy]phenyl}methanol
• {4-[(4-bromophenyl)methoxy]phenyl}methanol
• AC1LEKFR
• bromobenzyloxyphenylmethanol
• CTK8A2865
• MolPort-002-244-648
• DTXSID80353248
• BBL034837
• STL417881
• L10040
• MFCD02091004
• (4-[(4-BROMOBENZYL)OXY]PHENYL)METHANOL
• AKOS000249228
• DB-032408
• 400825-71-0
• SR-01000258223-1
• CS-0317883
• [4-[(4-bromophenyl)methoxy]phenyl]methanol
• SR-01000258223
• J-501304
• YSCK0777
• 12P-103
• {4-(4-Bromobenzyl)oxyphenyl}methanol

• MDL： MFCD02091004
• Inchi： 1S/C14H13BrO2/c15-13-5-1-12(2-6-13)10-17-14-7-3-11(9-16)4-8-14/h1-8,16H,9-10H2
• InChI Key： OTVMJMAYIKRTIB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)COC1C=CC(CO)=CC=1

Computed Properties

• Exact Mass: 292.00989g/mol
• Monoisotopic Mass: 292.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.436
• Melting Point: 115-117°C

{4-(4-Bromobenzyl)oxyphenyl}methanol Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers